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Compound of Interest

Compound Name:
5-Amino-3-methylisothiazole

hydrochloride

Cat. No.: B023207 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 5-Amino-3-
methylisothiazole Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 5-Amino-3-methylisothiazole hydrochloride, a key intermediate in the development of

various therapeutic agents.

Physicochemical Properties
5-Amino-3-methylisothiazole hydrochloride is a yellow to red-brown crystalline powder.[1]

Its key physicochemical properties are summarized in the table below for easy reference.

Property Value References

CAS Number 52547-00-9 [2][3]

Molecular Formula C₄H₇ClN₂S [2][3][4]

Molecular Weight 150.63 g/mol [2][3]

Melting Point 300 °C (lit.) [1][5][6]

Appearance Yellow to red-brown powder [1]
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Synthesis of 5-Amino-3-methylisothiazole
Hydrochloride
The primary route for the synthesis of 5-Amino-3-methylisothiazole hydrochloride involves

the oxidative cyclization of β-iminothiobutyramide. This method is efficient and yields the target

compound in good purity.
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Caption: Synthesis workflow for 5-Amino-3-methylisothiazole hydrochloride.

Experimental Protocol
The following is a detailed experimental protocol for the synthesis of 5-Amino-3-
methylisothiazole hydrochloride, adapted from established literature.

Materials:

β-Iminothiobutyramide

Chloramine-T trihydrate

Sodium hydroxide (NaOH)

Water (H₂O)
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Diethyl ether

Dry hydrogen chloride (HCl) gas

Magnesium sulfate (MgSO₄)

Procedure:

A solution of chloramine-T trihydrate (5.6 g) and sodium hydroxide (0.8 g) in water (100 cc) is

prepared.

To this solution, β-iminothiobutyramide (2.3 g) is added, and the mixture is shaken for four

hours.

The resulting clear solution is extracted with diethyl ether.

The combined ether extracts are dried over anhydrous magnesium sulfate.

Dry hydrogen chloride gas is then passed through the dried ether solution.

The crude 5-Amino-3-methylisothiazole hydrochloride precipitates as a yellow solid.

The solid is collected by filtration and can be further purified by recrystallization if necessary.

Spectroscopic Characterization
Detailed spectroscopic data for 5-Amino-3-methylisothiazole hydrochloride is not

extensively available in the public domain. However, data for the cationic form and the free

base are available and provide valuable structural information.
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Technique Data Summary Source

¹³C NMR

A ¹³C NMR spectrum of the 5-

Amino-3-methyl-isothiazole

cation has been recorded in

DMSO-d₆.

SpectraBase[7]

IR Spectrum

An infrared spectrum for the

free base, 2-amino-5-

methylthiazole (a tautomer), is

available.

NIST WebBook[8]

Mass Spec.

Mass spectrometry data for the

free base, 2-amino-5-

methylthiazole, is also

available.

NIST WebBook[8]

Applications in Drug Development
5-Amino-3-methylisothiazole hydrochloride serves as a crucial building block in the

synthesis of various biologically active molecules, particularly in the development of kinase

inhibitors for cancer therapy.
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Caption: Role as a precursor in synthesizing kinase inhibitors.

Its utility as a precursor is noted in the development of:

MMP12 inhibitors[5]

Aurora kinase inhibitors[5]

N-Heterocyclic indolyl glyoxylamides as anticancer agents[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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